Cas no 2648917-41-1 (2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid)

• Product Name: 2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• CAS No: 2648917-41-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6503223
• PubChem ID: 165514837
• Update Time: 2025-07-19

2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1516761
• 2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• 2648917-41-1

• Inchi： 1S/C27H34N2O5/c1-6-17(2)24(25(32)29(15-23(30)31)27(3,4)5)28-26(33)34-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22,24H,6,15-16H2,1-5H3,(H,28,33)(H,30,31)/t17?,24-/m0/s1
• InChI Key： RKHWAFFSCBXGSE-UCSBTNPJSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)C(C)(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid

2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid (CAS No. 2648917-41-1): A Comprehensive Overview

In the realm of synthetic chemistry and pharmaceutical research, 2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid (CAS No. 2648917-41-1) stands out as a highly specialized compound with significant applications in peptide synthesis and drug development. This molecule, characterized by its Fmoc-protected amino acid structure, is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics. Its unique tert-butyl and fluorenylmethyloxycarbonyl (Fmoc) groups make it an indispensable tool for researchers aiming to achieve high-purity peptide sequences with minimal side reactions.

The growing interest in peptide-based therapeutics has propelled the demand for advanced building blocks like CAS No. 2648917-41-1. With the rise of personalized medicine and biologics, researchers are increasingly focusing on optimizing peptide synthesis protocols to enhance yield and efficiency. This compound’s stereochemical purity (2S configuration) and carboxylic acid functionality further expand its utility in creating complex peptide architectures, including cyclic peptides and peptidomimetics, which are pivotal in targeting previously undruggable pathways.

From an SEO perspective, this compound aligns with trending search queries such as "Fmoc-protected amino acids for peptide synthesis", "best practices for SPPS", and "advanced peptide building blocks 2024". These keywords reflect the evolving needs of chemists and biotechnologists who seek reliable, high-performance reagents to streamline their workflows. Additionally, the compound’s CAS No. 2648917-41-1 is frequently searched in academic databases and chemical vendor platforms, underscoring its relevance in both industrial and academic settings.

One of the most compelling aspects of 2-[(2S)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid is its compatibility with green chemistry principles. As sustainability becomes a priority in pharmaceutical manufacturing, researchers are exploring ways to reduce solvent waste and energy consumption during peptide synthesis. This compound’s efficient deprotection under mild conditions (e.g., using piperidine) aligns with these goals, making it a preferred choice for eco-conscious laboratories.

In conclusion, CAS No. 2648917-41-1 represents a critical asset in the toolkit of peptide chemists. Its robust design, coupled with its alignment with cutting-edge research trends like bioconjugation and drug delivery systems, ensures its continued prominence in the field. For those seeking to optimize their peptide synthesis workflows or explore novel therapeutic avenues, this compound offers both versatility and reliability, backed by rigorous scientific validation.